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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Chk2-IN-1, a potent and
selective inhibitor of Checkpoint Kinase 2 (Chk2), in mammalian cell culture. This document
outlines the inhibitor's properties, experimental procedures for key assays, and visual
representations of the relevant signaling pathway and experimental workflows.

Introduction to Chk2-IN-1

Checkpoint Kinase 2 (Chk2) is a serine/threonine kinase that plays a critical role in the DNA
damage response (DDR).[1][2] Activated by Ataxia Telangiectasia Mutated (ATM) kinase in
response to DNA double-strand breaks, Chk2 phosphorylates a variety of downstream
substrates to initiate cell cycle arrest, DNA repair, or apoptosis, thereby maintaining genomic
integrity.[1][2][3][4][5] Given its central role in cell fate decisions following genotoxic stress,
Chk2 is a significant target in cancer research and drug development.

Chk2-IN-1 is a potent and selective ATP-competitive inhibitor of Chk2.[6][7][8] Its ability to
specifically block Chk2 activity makes it a valuable tool for investigating the Chk2 signaling
pathway and for evaluating the therapeutic potential of Chk2 inhibition, particularly in
sensitizing cancer cells to DNA-damaging agents.
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Properties of Chk2-IN-1

Proper handling and storage of Chk2-IN-1 are crucial for maintaining its activity and ensuring

experimental reproducibility.

Property Value Reference(s)
Target Checkpoint Kinase 2 (Chk2) [61[71[8]
IC50 (Chk2) 13.5nM [61[71[8]
IC50 (Chk1) 220.4 nM [6][7][8]
Solubility Soluble in DMSO [8][9]
Store stock solutions at -20°C
Storage or -80°C. Avoid repeated [8]
freeze-thaw cycles.
Chemical Formula C15H13N502 [8][10]
Molecular Weight 295.30 g/mol [10]

Note: For optimal solubility, the stock solution can be warmed to 37°C and sonicated.[8]

Signaling Pathway

The following diagram illustrates the central role of Chk2 in the DNA damage response

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CHK2 kinase in the DNA damage response and beyond - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10774967/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-chk2-in-1-in-mammalian-cell-culture
https://www.benchchem.com/product/b10774967?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4296918/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2. ATM, ATR, CHK1, CHK2 and WEEL1 inhibitors in cancer and cancer stem cells - PMC
[pmc.ncbi.nlm.nih.gov]

3. aacrjournals.org [aacrjournals.org]
4. biorxiv.org [biorxiv.org]

5. Taking the time to make important decisions: the checkpoint effector kinases Chk1 and
Chk2 and the DNA damage response - PMC [pmc.ncbi.nlm.nih.gov]

6. immunomart.com [immunomart.com]
7. medchemexpress.com [medchemexpress.com]
8. glpbio.com [glpbio.com]

9. Enzo Life Sciences Chk2 inhibitor (1mg). CAS: 724708-21-8, Quantity: Each | Fisher
Scientific [fishersci.com]

10. Chk2 Inhibitor [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols for Chk2-IN-1 in
Mammalian Cell Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774967/docs#application-notes-and-protocols-for-
chk2-in-1-in-mammalian-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6072143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6072143/
https://aacrjournals.org/mcr/article/19/8/1350/672929/CHK2-Inhibition-Provides-a-Strategy-to-Suppress
https://www.biorxiv.org/content/10.1101/2020.07.28.222927v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC2725228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2725228/
https://immunomart.com/product/chk2-in-1/
https://www.medchemexpress.com/chk2-in-1.html
https://www.glpbio.com/chk2-inhibitor.html
https://www.fishersci.com/shop/products/chk2-inhibitor-1mg-1/502013395
https://www.fishersci.com/shop/products/chk2-inhibitor-1mg-1/502013395
https://www.sigmaaldrich.com/NP/en/product/mm/220485m
https://www.benchchem.com/product/b10774967/docs#application-notes-and-protocols-for-chk2-in-1-in-mammalian-cell-culture
https://www.benchchem.com/product/b10774967/docs#application-notes-and-protocols-for-chk2-in-1-in-mammalian-cell-culture
https://www.benchchem.com/product/b10774967/docs#application-notes-and-protocols-for-chk2-in-1-in-mammalian-cell-culture
https://www.benchchem.com/product/b10774967/docs#application-notes-and-protocols-for-chk2-in-1-in-mammalian-cell-culture
https://www.benchchem.com/product/b10774967?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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